Cas no 867041-84-7 (N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide)

• Product Name: N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide
• CAS No: 867041-84-7
• MF: C₁₆H₁₄N₂O₄S₂
• MW: 362.423361301422
• CID: 5944051
• PubChem ID: 5640590
• Update Time: 2025-05-20

N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide
• (NE)-N-[(5Z)-3-ethyl-5-(furan-2-ylmethylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide
• N-[(2Z,5Z)-3-ethyl-5-(furan-2-ylmethylidene)-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide
• Benzenesulfonamide, N-[3-ethyl-5-(2-furanylmethylene)-4-oxo-2-thiazolidinylidene]-
• N-[(2E,5Z)-3-ethyl-5-[(furan-2-yl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]benzenesulfonamide
• SR-01000013728
• AKOS002218485
• (E)-N-((Z)-3-ethyl-5-(furan-2-ylmethylene)-4-oxothiazolidin-2-ylidene)benzenesulfonamide
• SR-01000013728-1
• F1628-0033
• 867041-84-7
• Z57602611

• Inchi： 1S/C16H14N2O4S2/c1-2-18-15(19)14(11-12-7-6-10-22-12)23-16(18)17-24(20,21)13-8-4-3-5-9-13/h3-11H,2H2,1H3
• InChI Key： VHKGHKVHSSBGKX-UHFFFAOYSA-N
• SMILES： C1(S(N=C2N(CC)C(=O)C(=CC3=CC=CO3)S2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 362.03949928g/mol
• Monoisotopic Mass: 362.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide

Comprehensive Analysis of N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide (CAS No. 867041-84-7)

In the realm of organic chemistry and pharmaceutical research, N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide (CAS No. 867041-84-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in research circles, belongs to the class of thiazolidinone derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "thiazolidinone synthesis," "furan-containing compounds," and "sulfonamide applications" to explore its relevance in drug discovery and material science.

The molecular structure of N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide features a furan ring and a thiazolidinone core, both of which are pivotal in modulating its chemical reactivity and biological interactions. Recent studies highlight its potential as a scaffold for designing novel anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for innovative therapeutic solutions. Keywords such as "furan-based drug design" and "thiazolidinone bioactivity" reflect the compound's prominence in current scientific discourse.

From a synthetic perspective, the preparation of CAS No. 867041-84-7 involves multi-step organic reactions, including condensation and cyclization processes. The ethyl group and sulfonamide moiety in its structure contribute to its solubility and stability, making it a candidate for further derivatization. Laboratories focusing on "heterocyclic compound synthesis" or "structure-activity relationship studies" often cite this compound as a reference due to its balanced lipophilicity and electronic properties.

In the context of industrial applications, N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide is explored for its role in advanced material science. Its conjugated system and rigid backbone make it a potential candidate for organic electronics and photovoltaic materials. Searches for "furan-thiazolidinone hybrids" and "sulfonamide-based materials" underscore its versatility beyond biomedical fields.

Environmental and safety profiles of CAS No. 867041-84-7 are also critical considerations. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity data are subjects of ongoing research, addressing queries like "green chemistry approaches for thiazolidinones" and "sustainable synthesis of sulfonamides."

In summary, N-(2E,5Z)-3-ethyl-5-(furan-2-yl)methylidene-4-oxo-1,3-thiazolidin-2-ylidenebenzenesulfonamide represents a multifaceted compound with broad scientific and industrial relevance. Its integration into drug development pipelines and material innovation highlights its enduring value in modern chemistry. For researchers, keywords such as "thiazolidinone derivatives 2024" and "furan-sulfonamide synergy" offer pathways to deeper exploration of this intriguing molecule.